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Compound of Interest

Compound Name: losimenol

Cat. No.: B1672088

Initial research indicates that losimenol is a novel, non-ionic, dimeric, iso-osmolar radiographic
contrast medium.[1][2] At present, there is a lack of published scientific literature detailing the
direct application of losimenol as a therapeutic agent or a research tool in the field of tumor

angiogenesis.

losimenol has been evaluated in clinical trials for its safety and efficacy as a contrast agent for
arteriography and computed tomography, where it has shown a safety profile comparable to
other iso-osmolar contrast media like iodixanol.[1] The primary focus of existing research has
been on its properties as a contrast medium, such as its lower viscosity compared to iodixanol
at the same iodine concentration.[1]

While the broader field of tumor angiogenesis research is robust, with well-established in vitro
and in vivo assays and a deep understanding of signaling pathways like the VEGF pathway,
there are no specific studies that have utilized losimenol to either inhibit or promote
angiogenesis.

One study investigated the use of a different small molecular weight contrast material, lohexol,
to monitor the effects of the angiogenesis inhibitor bevacizumab using dynamic CT scans.[3][4]
However, the results indicated that lohexol-enhanced CT scans did not show a significant
difference in microvascular leakiness before and after treatment, suggesting its limitation in this
specific application.[3][4]

Conclusion: Based on the available information, losimenol's role is currently confined to its use
as a radiographic contrast agent. There is no evidence to suggest its use in experimental
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protocols or as a subject of study within tumor angiogenesis research. Therefore, detailed
application notes, protocols, and quantitative data regarding its use in this specific research
area cannot be provided at this time. Researchers interested in studying tumor angiogenesis
have a variety of other established tools and methodologies at their disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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